Cas no 2228497-73-0 (3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228497-73-0
• MF: C₁₂H₁₈F₂O₂
• MW: 232.266931056976
• CID: 6184625
• PubChem ID: 165972781
• Update Time: 2025-10-29

3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228497-73-0
• EN300-1952373

• Inchi： 1S/C12H18F2O2/c1-11(2)8(9(11)10(15)16)7-3-5-12(13,14)6-4-7/h7-9H,3-6H2,1-2H3,(H,15,16)
• InChI Key： FRVUXXZZGCDCRU-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)C1C(C(=O)O)C1(C)C)F

Computed Properties

• Exact Mass: 232.12748614g/mol
• Monoisotopic Mass: 232.12748614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228497-73-0)

3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228497-73-0) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique difluorocyclohexyl moiety coupled with a dimethylcyclopropane scaffold, making it a subject of interest for researchers exploring novel bioactive molecules. Its structural complexity and fluorine incorporation align with current trends in drug design, where fluorine-containing compounds are prized for their metabolic stability and lipophilicity.

The growing demand for fluorinated building blocks in medicinal chemistry has propelled studies on compounds like 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid. Recent literature highlights its role as an intermediate in synthesizing enzyme inhibitors and receptor modulators, addressing queries like "How does fluorine enhance drug bioavailability?"—a frequently searched topic in AI-driven drug discovery platforms. The cyclopropane ring in its structure is particularly noteworthy, as it often confers conformational rigidity to target molecules, a feature extensively discussed in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, this compound exemplifies advancements in stereoselective cyclopropanation techniques. Laboratories optimizing C-H fluorination protocols—another trending research area—may find its difluorocyclohexyl group relevant for methodological benchmarking. Analytical challenges, such as NMR characterization of fluorine-substituted cycloalkanes, are also frequently raised in academic forums, linking to broader discussions on 19F-NMR applications in organic synthesis.

Environmental and regulatory considerations further elevate the relevance of CAS No. 2228497-73-0. With increasing searches on "green fluorination methods," this compound's synthesis pathways may serve as case studies for sustainable fluorine incorporation. Its carboxylic acid functionality additionally enables derivatization into esters or amides, answering common industrial questions about prodrug strategies—a hot topic in patent literature.

In material science, the polar cyclohexyl-cyclopropane hybrid structure sparks interest for liquid crystal or polymeric additive applications, aligning with queries about "fluorine in advanced materials." The compound’s lipophilic balance (logP) and hydrogen-bonding capacity make it a candidate for computational studies on molecular docking, frequently explored in AI-assisted drug design workflows.

Ongoing research into metabolic stability enhancement via fluorination keeps 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid in focus. Its steric shielding effects from the gem-dimethyl group offer lessons in proteolytic resistance—addressing persistent search terms like "how to prevent rapid drug degradation." As the pharmaceutical industry prioritizes tactical fluorination, this compound’s structure-property relationships provide actionable insights for both academia and R&D sectors.